Cas no 1223444-49-2 (6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 1223444-49-2
• MF: C₁₆H₁₅BrN₂OS
• MW: 363.272101640701
• CID: 5673027
• PubChem ID: 47064534
• Update Time: 2025-06-08

6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS034558309
• 6-bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline
• (6-bromo-3,4-dihydro-2H-quinolin-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone
• 1223444-49-2
• EN300-26612836
• Z740155220
• 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C16H15BrN2OS/c1-21-15-13(5-2-8-18-15)16(20)19-9-3-4-11-10-12(17)6-7-14(11)19/h2,5-8,10H,3-4,9H2,1H3
• InChI Key： PXRLWCGORKIUHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCCN2C(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 362.00885g/mol
• Monoisotopic Mass: 362.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline

Introduction to 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline (CAS No: 1223444-49-2) and Its Emerging Applications in Chemical Biology

The compound 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline, identified by the CAS number 1223444-49-2, represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the tetrahydroquinoline scaffold, a structural motif renowned for its broad spectrum of biological activities and pharmaceutical relevance. The presence of both bromine and methylsulfanyl substituents in its molecular structure endows it with unique electronic and steric properties, making it a versatile building block for the synthesis of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized tetrahydroquinolines in the development of targeted therapies. The 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline structure serves as an excellent precursor for designing molecules that interact with specific biological targets. For instance, modifications at the pyridine-3-carbonyl moiety have been shown to modulate binding affinity to enzymes and receptors, while the bromo substituent facilitates further functionalization through cross-coupling reactions. These features make it particularly valuable in the pursuit of next-generation therapeutics.

In the context of current research, this compound has been explored for its potential in addressing neurological disorders. Tetrahydroquinoline derivatives are known to exhibit neuroprotective and anti-inflammatory properties, which are critical in conditions such as Alzheimer's disease and Parkinson's disease. The methylsulfanyl group in particular has been implicated in enhancing metabolic stability and bioavailability, key factors for drug efficacy. Preclinical studies have demonstrated that analogs of this compound can inhibit aberrant protein aggregation and modulate neurotransmitter release, offering promising avenues for therapeutic intervention.

The synthesis of 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The bromination step at the 6-position is particularly critical, as it dictates the subsequent reactivity of the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the pyridine-3-carbonyl moiety efficiently. These techniques not only improve synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The three-dimensional structure of 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline has been mapped onto various protein pockets using docking algorithms. These simulations have revealed that the compound can effectively occupy binding sites associated with kinases and G-protein coupled receptors (GPCRs), suggesting its potential as an inhibitor or modulator in these pathways. Such insights are invaluable for rational drug design and optimization.

The pharmacokinetic profile of this compound is another area of active investigation. In vitro studies have assessed its solubility, metabolic stability, and interaction with cytochrome P450 enzymes. The presence of the methylsulfanyl group appears to enhance solubility while reducing susceptibility to rapid degradation by metabolic enzymes. This balance is crucial for achieving therapeutic efficacy without excessive side effects. Additionally, pharmacokinetic modeling has predicted favorable oral bioavailability and tissue distribution patterns, reinforcing its potential as a viable drug candidate.

Emerging applications of 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroquinoline extend beyond traditional therapeutic areas into agrochemicals and material science. Its structural framework allows for modifications that can enhance pesticidal or herbicidal activity while maintaining environmental safety. Furthermore, derivatives of this compound have shown promise as ligands in coordination chemistry applications due to their ability to form stable complexes with metal ions. These interdisciplinary applications underscore the versatility of tetrahydroquinoline derivatives.

Future directions in research focus on expanding the chemical space explored by this molecule through library synthesis and high-throughput screening (HTS). By systematically varying substituents such as halogens or heteroatoms at key positions within the tetrahydroquinoline core, 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1, 1223444-49 could be further optimized for specific biological activities. Advances in automation technology have enabled rapid synthesis and characterization of large compound libraries, facilitating high-throughput screening efforts aimed at identifying novel lead compounds.

In conclusion, 6-Bromo-1-[2-(methylsulfanyl)pyridine-3-carbonyl]-1, 1223444-49 continues to be a cornerstone molecule in chemical biology research due to its structural complexity, functional diversity, and therapeutic potential.* Ongoing studies highlight its significance not only as a scaffold for drug discovery but also as a platform for exploring new applications across multiple scientific disciplines.* As our understanding deepens,* further innovations leveraging this compound are anticipated* to emerge, contributing significantly*to advancements*in medicine*and beyond.*>